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Compound of Interest

Compound Name: 3,5-Dimethylphenyl isocyanate

Cat. No.: B1332087

For researchers, scientists, and drug development professionals, the safe handling and
disposal of reactive chemicals like 3,5-Dimethylphenyl isocyanate are paramount. This guide
provides immediate, essential information to ensure laboratory safety and operational integrity.

Chemical and Physical Properties

Property Value

CAS Number 54132-75-1[1]

Molecular Formula (CH3)2C6H3NCOJ1]

Molecular Weight 147.17 g/mol [1]

Form Liquid[1]

Density 1.045 g/mL at 25 °C[1]

Flash Point 84 °C (183.2 °F) - closed cup[1]
Storage Temperature 2-8°C[1]

Hazard Identification and Personal Protective
Equipment (PPE)
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3,5-Dimethylphenyl isocyanate is a hazardous substance that is toxic if swallowed or inhaled,
causes skin and serious eye irritation, and may cause respiratory irritation.[2] Exposure can
lead to skin and respiratory sensitization.[3][4] Adherence to strict safety protocols is
mandatory.

Required Personal Protective Equipment (PPE)[3][5]

Protection Type Specification

A full-face respirator with filters suitable for
organic vapors and particulates (e.g., ABEK or
) ) A2P3 rating) is recommended.[1][3] For
Respiratory Protection ] )
extended use or in case of inadequate
ventilation, a supplied-air respirator offers the

highest level of protection.[6]

Chemical-resistant gloves such as nitrile, butyl
Hand Protection rubber, or neoprene are required.[3][7] Standard

disposable gloves are not sufficient.[3]

Safety goggles or a face shield are essential.[3]
Eye Protection [8] If a full-face respirator is not used, both

should be worn.[5]

Disposable coveralls or suits that prevent skin
_ _ contact are necessary to protect against
Skin and Body Protection _
splashes and spills.[3][7] Closed-toe footwear,

preferably safety boots, should be worn.[5]

Operational Plan: From Preparation to Disposal
1. Preparation and Handling:
» Ventilation: Always handle 3,5-Dimethylphenyl isocyanate in a well-ventilated area,

preferably within a chemical fume hood.[9] Engineering controls like exhaust ventilation are
the primary line of defense.[6][8]
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Pre-use Check: Before starting any work, ensure all safety equipment, including eyewash
stations and safety showers, is accessible and functional. All personnel must be trained on
the specific hazards and handling procedures for this chemical.

Handling: Avoid direct contact with skin, eyes, and clothing.[2] Prevent the generation of
vapor or mist.[2] Use in a closed system or with appropriate local exhaust ventilation.[2]

. Storage:

Store in a cool, dry, and well-ventilated place, away from heat, sparks, and open flames.[10]
The recommended storage temperature is between 2-8°C.[1]

Keep containers tightly closed to prevent moisture contamination, which can cause the
material to react and build up pressure.[11]

Store separately from incompatible materials such as alcohols, amines, acids, and oxidizing
agents.[12]

. First Aid Measures:
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Exposure Route First Aid Procedure

Move the exposed person to fresh air

immediately.[13] If breathing has stopped,

Inhalation

perform artificial respiration.[13] Seek immediate

medical attention.[2]

Promptly wash the contaminated skin with soap

and water.[13] Remove contaminated clothing

Skin Contact

immediately.[13] If irritation persists, seek

medical attention.[13]

Immediately flush eyes with plenty of water for

at least 15 minutes, also under the eyelids.[10]

Eye Contact

Remove contact lenses if present and easy to

do.[14] Seek immediate medical attention.[10]

Do NOT induce vomiting.[15] Rinse mouth with
Ingestion water.[2] Seek immediate medical attention.[2]
[15]

Disposal Plan

1.

Spill Management:

Immediate Action: In the event of a spill, evacuate all non-essential personnel from the area.
[10]

Containment: Wear the appropriate PPE and contain the spill using an inert absorbent
material like sand or vermiculite.[4] Do not use combustible materials like sawdust.[4]

Neutralization: Once absorbed, the material should be collected and placed in a suitable,
open-top container for disposal.[11] The spill area and absorbent material can be
decontaminated with a 2% detergent/water solution or a 5% sodium carbonate solution.[4]
[11] Allow the waste to stand for at least 24-48 hours in a ventilated area to allow for the
release of any carbon dioxide gas generated during neutralization.[4][11]

. Waste Disposal:
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» Container Decontamination: Empty containers must be decontaminated before disposal.[12]
For large drums, add a neutralizing solution (e.g., 5-25 liters of 5% sodium carbonate
solution), rinse thoroughly, and allow to stand for at least 24 hours with the bung removed to
allow CO2 to escape.[4][12]

o Final Disposal: All waste materials, including contaminated PPE and absorbent materials,
must be disposed of as hazardous waste in accordance with local, state, and federal
regulations. This should be handled by a licensed waste disposal company.[2] Do not
dispose of down the drain or in general waste.[9] Reacting waste isocyanate with waste
polyol to form a stable foam is a potential disposal method, but the resulting foam must still
be disposed of in compliance with regulations.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.safeworkaustralia.gov.au/system/files/documents/1702/guide-to-handling-isocyanates.pdf
https://www.actsafe.ca/wp-content/uploads/2022/08/Safe-work-procedures-for-isocyanate-containing-products-Report-PDF.pdf
https://www.safeworkaustralia.gov.au/system/files/documents/1702/guide-to-handling-isocyanates.pdf
https://www.tcichemicals.com/BE/en/sds/D3474_EU_6N.pdf
https://www.sanyingpu.com/application/3-5-dimethylphenyl-isocyanate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1332087?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“@ Safety Operating Guide

Check Availability & Pricing

Immediate Actions

Evacuate Area

:

Alert Supervisor & Safety Officer

l

Don Appropriate PPE

Containment & Cleanup

Contain Spill with Inert Absorbent

:

Collect Absorbed Material

:

Decontaminate Spill Area

Waste Management

Place Waste in Labeled Container

:

Add Neutralizing Solution & Ventilate

Dispose as Hazardous Waste

Click to download full resolution via product page

Caption: Workflow for handling a 3,5-Dimethylphenyl isocyanate spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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